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Compound of Interest

4-[Methyl(4-

Compound Name: methylphenyl)amino]benzaldehyd
e

CAS No.: 1456486-66-0

Cat. No.: B2542843

Get Quote

Executive Summary & Chemical Profile[1]

4-[Methyl(4-methylphenyl)amino]benzaldehyde serves as a critical D-1t-A (Donor-Tt-

Acceptor) building block. Unlike simple anilines used in diazonium coupling, this molecule
provides a pre-formed "Push-Pull" electronic system. The tertiary amino group (N-methyl-N-
tolyl) acts as the strong electron donor, while the aldehyde group serves as the reactive handle
for chain extension or acceptor attachment.

Key Applications

» Styryl/Methine Dyes: Condensation with active methylene compounds (e.g., malononitrile) to
form neutral disperse dyes with high extinction coefficients.

» Hydrazone-Azo Hybrids: Reaction with hydrazines to form hydrazones, which exist in
equilibrium with azo tautomers, often used in metal-complex dyes.
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» Fluorescent Probes: The rigid donor-acceptor framework exhibits solvatochromic
fluorescence, useful in lipid membrane studies.

Chemical Specifications

Property Specification

IUPAC Name 4-[Methyl(4-methylphenyl)amino]benzaldehyde

1456486-66-0 (Specific); Note: Often confused

CAS Number o

with Bis-tolyl analog (42906-19-4)
Molecular Formula C1sH1sNO
Molecular Weight 225.29 g/mol
Appearance Pale yellow to greenish-yellow crystalline solid

- Soluble in DCM, Chloroform, DMF; Insoluble in

Solubility

Water

~340-360 nm (in MeOH, precursor); Shifts to
(Abs) >450 nm in dyes

Mechanistic Insight: The "Push-Pull" System

The utility of this aldehyde lies in its electronic structure. The nitrogen lone pair donates
electron density into the phenyl ring, which is then pulled by the aldehyde (or derived acceptor).

e Why not standard Azo Coupling? Standard azo dyes are made by diazotizing a primary
amine (

). This compound is a tertiary amine (

) and cannot be diazotized. Instead, it acts as the electrophilic partner (via the aldehyde) in
condensation reactions.

e The Azo-Hydrazone Tautomerism: When reacted with phenylhydrazine, the resulting product
can exist as a hydrazone or an azo tautomer:

This pathway allows the inclusion of the "azo" (

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2542843?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

) functionality using this aldehyde.

Mechanistic Pathway Diagram
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Figure 1: Synthetic divergence from the aldehyde intermediate. The Vilsmeier-Haack route
generates the aldehyde, which is then diverted to either Styryl (Methine) or Hydrazone-Azo
dyes.

Experimental Protocols
Protocol A: Synthesis of the Aldehyde Intermediate

Method: Vilsmeier-Haack Formylation.[1][2] Objective: Install the aldehyde group at the para
position of N-methyl-N-(p-tolyl)aniline.

Reagents:

N-Methyl-N-(p-tolyl)aniline (1.0 eq)

Phosphorus Oxychloride (

) (1.2 eq)

Dimethylformamide (DMF) (Excess, solvent/reagent)[2]

Sodium Acetate (aq) for neutralization.

Step-by-Step:
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» Vilsmeier Complex Formation: In a dry 3-neck flask under

, cool DMF (5-10 mL/g substrate) to 0°C. Add

dropwise over 20 mins. Caution: Exothermic.[1] Stir for 30 mins to form the chloroiminium
salt (Vilsmeier reagent).

» Addition: Dissolve N-Methyl-N-(p-tolyl)aniline in minimal DMF. Add this solution dropwise to
the Vilsmeier reagent at 0-5°C.[1]

e Reaction: Warm to 80-90°C and stir for 3-4 hours. Monitor via TLC (Hexane:EtOAc 8:2). The
spot should shift to a lower

(more polar aldehyde) and glow under UV.

e Hydrolysis: Cool to room temperature. Pour the mixture onto crushed ice (~500g). The
solution will be acidic.[1]

o Neutralization: Slowly add saturated Sodium Acetate solution until pH ~7. A yellow precipitate
will form.

 Purification: Filter the solid. Recrystallize from Ethanol or Ethanol/Water (9:1).
o Yield Target: 75-85%
o Characterization:
NMR (CDCI

): Look for singlet at ~9.7-9.9 ppm (CHO).

Protocol B: Synthesis of Styryl (Methine) Dyes

Method: Knoevenagel Condensation. Context: This is the standard industrial route for
"Disperse" dyes using this aldehyde.

Reagents:

e 4-[Methyl(4-methylphenyl)amino]benzaldehyde (1.0 eq)
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» Malononitrile (1.1 eq) (or Ethyl cyanoacetate for different shade)
o Catalyst: Piperidine (3-5 drops)

e Solvent: Ethanol or Acetonitrile

Step-by-Step:

e Setup: Dissolve the aldehyde (e.g., 2.25 g, 10 mmol) and malononitrile (0.73 g, 11 mmol) in
Ethanol (20 mL).

Catalysis: Add catalytic piperidine. The solution often darkens immediately (orange/red).

Reflux: Heat to reflux (78°C) for 1-3 hours.

o Self-Validation: Product usually precipitates during reflux or upon cooling.

Workup: Cool to 0°C. Filter the colored solid. Wash with cold ethanol.

Result: A bright red/orange solid (Dicyanovinyl derivative).

o Mechanism:[3][4] The active methylene of malononitrile attacks the aldehyde carbonyl,
eliminating water.

Protocol C: Synthesis of Hydrazone-Azo Hybrids

Method: Condensation with Hydrazines. Context: Creates the

linkage, which tautomerizes to the azo form

Reagents:
e Aldehyde Intermediate (1.0 eq)
e 2,4-Dinitrophenylhydrazine (2,4-DNPH) or Phenylhydrazine (1.1 eq)

o Catalyst: Acetic Acid (cat.)
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Step-by-Step:

Dissolution: Dissolve the aldehyde in warm Ethanol.

Addition: Add the hydrazine reagent. If using 2,4-DNPH, dissolve it in minimal

/Ethanol first (Brady's reagent preparation).

Reaction: Reflux for 30-60 minutes.

Precipitation: The product typically crashes out as a deep red/brown solid.

Purification: Recrystallize from DMF/Ethanol.

Characterization & Troubleshooting

Data Summary Table

UV-Vis (

Compound Appearance NMR Key Signals )

Aldehyde Yellow Solid 9.75 (s, 1H, CHO), ~355 nm
6.8-7.7 (Ar-H)

Styryl Dye Red/Orange Solid 7.8-8.0 (s, 1H, Vinyl - 480520 nm
CH=)

Hydrazone Dark Red Solid 8.3-8.6 (s, 1H, - 400-450 nm
CH=N-)

Troubleshooting Guide

e Low Yield in Vilsmeier Step: Ensure reagents are anhydrous. Moisture destroys the
chloroiminium intermediate. If the product is an oil, scratch the flask with a glass rod or seed
with a crystal to induce precipitation.

* No Reaction in Dye Synthesis: If using weaker active methylenes (e.g., ethyl acetate), switch
to a stronger base (NaOEt) or use microwave irradiation (100W, 5 min) to accelerate
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kinetics.

o Purification Issues: These dyes are highly lipophilic. If recrystallization fails, use Column
Chromatography (Silica Gel, Hexane:DCM gradient).

References

» Vilsmeier-Haack Reaction Mechanism & Scope: Jones, G., & Stanforth, S. P. (2000).[3] The
Vilsmeier-Haack Reaction. Organic Reactions. [Link][2]

» Synthesis of Styryl Dyes via Knoevenagel Condensation: Giles, C. H. (1974). A Laboratory
Course in Dyeing. Society of Dyers and Colourists. (Standard Protocol Reference for
Disperse Dye Synthesis).

e Hydrazone-Azo Tautomerism in Dye Chemistry: Antonov, L. (2002). Tautomerism in Azo
Dyes. Dyes and Pigments, 52(1), 71-88. [Link]

o Comparative Synthesis of Triphenylamine-based Dyes: ResearchGate. Synthesis of 4-(4-
(diphenylamino)styryl)benzaldehyde. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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